1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C9H13F2N3
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 1-[(2,2-difluorocyclopentyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C9H13F2N3/c10-9(11)3-1-2-7(9)5-14-6-8(12)4-13-14/h4,6-7H,1-3,5,12H2
• InChI Key: OWHNJYUTGXFNES-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)(F)F)CN2C=C(C=N2)N

Description

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 4-aminopyrazole core substituted at the 1-position with a (2,2-difluorocyclopentyl)methyl group.

Preparation Methods

The synthesis of 1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine typically involves the reaction of 2,2-difluorocyclopentylmethyl bromide with 4-aminopyrazole under basic conditions. The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity .

Chemical Reactions Analysis

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, such as amines or thiols, to form substituted pyrazole derivatives.

Scientific Research Applications

1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(2,2-Difluorocyclopentyl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can lead to various biological effects, including inhibition of cell proliferation, induction of apoptosis, or modulation of immune responses .

Comparison with Similar Compounds

Aromatic vs. Aliphatic Substituents

• 1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine (): This compound features a difluorophenyl group instead of a difluorocyclopentyl moiety. The aromatic ring provides planar geometry, which may enhance π-π stacking interactions in enzyme binding pockets.
• 1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine (): The chloro-fluorophenyl substituent adds both halogen bonding capability and increased lipophilicity compared to the aliphatic cyclopentyl group. Such differences can influence solubility and blood-brain barrier penetration .

Fluorination Patterns

• 5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine hydrochloride (): The difluoromethyl group at the 5-position introduces strong electron-withdrawing effects, which can stabilize the pyrazole ring and alter pKa values of the amine group. In contrast, the target compound’s difluorocyclopentyl group balances steric bulk with moderate electronegativity .

Kinase Inhibition

• Compound 20 (N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine derivative, ): Exhibits CDK2 inhibition (IC₅₀ = 23 nM) with a 1,3-dimethylpyrazole substituent. The target compound’s difluorocyclopentyl group may offer improved selectivity over methyl groups due to reduced metabolic oxidation .
• Ceapin-A9 (): A pyrazol-4-amine derivative with a trifluoromethylphenyl group shows activity in protein-folding assays. Fluorine’s role in enhancing membrane permeability is a shared feature with the target compound .

Anti-inflammatory Activity

• Compound 40a (): A pyrazole derivative with a p-tolyl group demonstrates TNF-α inhibition. Replacing the p-tolyl group with bulkier substituents (e.g., 4-chloro, 4-bromo) reduces activity, highlighting the importance of substituent size and electronics. The target compound’s cyclopentyl group may occupy a similar steric niche while offering fluorination-derived electronic benefits .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	LogP*	Solubility (mg/mL)	Key Substituents
Target Compound	C₁₀H₁₄F₂N₄	228.24	1.8	~0.5 (predicted)	(2,2-Difluorocyclopentyl)methyl
1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine	C₁₀H₉F₂N₃	209.20	2.1	0.3	2,4-Difluorophenyl, methyl
1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine	C₁₀H₈ClF₂N₃	243.64	2.5	0.2	3-Chloro-4-fluorobenzyl
5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine HCl	C₁₂H₁₂F₂N₃Cl	283.70	1.6	1.0	Difluoromethyl, 2-methylphenyl

*LogP values estimated via computational tools.

Key Research Findings

Fluorine Placement: Fluorine atoms in the cyclopentyl ring reduce ring puckering and enhance metabolic stability compared to non-fluorinated analogs (e.g., cyclopentyl vs. cyclohexyl) .

Steric vs. Electronic Effects : Bulky substituents like the cyclopentyl group improve target specificity but may reduce solubility. Fluorination mitigates this by lowering LogP .

Biological Performance : Pyrazol-4-amine derivatives with fluorinated aliphatic groups show prolonged half-lives in preclinical models compared to aromatic analogs .